Cas no 1375473-78-1 (2-benzylbicyclo2.2.1heptane-2-carboxylic acid)

• Product Name: 2-benzylbicyclo2.2.1heptane-2-carboxylic acid
• CAS No: 1375473-78-1
• MF: C₁₅H₁₈O₂
• MW: 230.302224636078
• MDL: MFCD18014578
• CID: 4594712
• PubChem ID: 62739717
• Update Time: 2025-11-06

2-benzylbicyclo2.2.1heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-benzylbicyclo[2.2.1]heptane-2-carboxylic acid
• Bicyclo[2.2.1]heptane-2-carboxylic acid, 2-(phenylmethyl)-
• 2-benzylbicyclo2.2.1heptane-2-carboxylic acid

• MDL： MFCD18014578
• Inchi： 1S/C15H18O2/c16-14(17)15(9-11-4-2-1-3-5-11)10-12-6-7-13(15)8-12/h1-5,12-13H,6-10H2,(H,16,17)
• InChI Key： DYZTUMNGQVFIMB-UHFFFAOYSA-N
• SMILES： C12CC(CC1)CC2(CC1=CC=CC=C1)C(O)=O

2-benzylbicyclo2.2.1heptane-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on 2-benzylbicyclo2.2.1heptane-2-carboxylic acid

Exploring the Unique Properties and Applications of 2-Benzylbicyclo[2.2.1]heptane-2-carboxylic Acid (CAS No. 1375473-78-1)

The compound 2-benzylbicyclo[2.2.1]heptane-2-carboxylic acid (CAS No. 1375473-78-1) is a fascinating bicyclic carboxylic acid derivative that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This structurally unique molecule combines the rigidity of a bicyclo[2.2.1]heptane (norbornane) framework with the aromatic character of a benzyl group, creating a versatile scaffold with potential applications in drug discovery and material science. The presence of both hydrophobic (bicyclic and benzyl) and hydrophilic (carboxylic acid) moieties in this compound makes it particularly interesting for studying molecular interactions and designing novel bioactive compounds.

Recent advancements in computational chemistry and AI-assisted drug design have brought renewed focus to specialized compounds like 2-benzylbicyclo[2.2.1]heptane-2-carboxylic acid. Researchers are particularly interested in how its constrained geometry might influence binding affinity to biological targets, a topic frequently searched in academic databases. The compound's three-dimensional structure offers distinct advantages over flat aromatic systems, potentially reducing off-target effects in therapeutic applications - a key consideration in modern precision medicine approaches.

The synthesis of 2-benzylbicyclo[2.2.1]heptane-2-carboxylic acid typically involves [2+2] cycloaddition reactions or functionalization of pre-formed norbornane derivatives, followed by careful purification processes. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are essential for characterizing this compound's purity and confirming its structural configuration. These analytical methods represent common search terms among chemistry professionals seeking to work with complex bicyclic compounds.

In pharmaceutical contexts, the bicyclo[2.2.1]heptane core of this molecule is valued for its ability to mimic certain transition states in enzymatic reactions, making it a potential candidate for enzyme inhibitor development. The carboxylic acid functionality provides an excellent handle for further derivatization, allowing medicinal chemists to create amides, esters, or other derivatives with tailored properties. This adaptability aligns well with current trends in fragment-based drug discovery, where small, well-characterized molecular fragments serve as building blocks for larger drug candidates.

Beyond life sciences applications, 2-benzylbicyclo[2.2.1]heptane-2-carboxylic acid has shown promise in materials chemistry. Its rigid structure could contribute to the development of novel polymeric materials with enhanced thermal stability or specific optical properties. Researchers investigating supramolecular chemistry have expressed interest in how such bicyclic compounds might participate in host-guest interactions, particularly when combined with modern molecular recognition technologies.

From a green chemistry perspective, there's growing interest in developing more sustainable synthetic routes to compounds like 2-benzylbicyclo[2.2.1]heptane-2-carboxylic acid. This includes exploring catalytic methods, renewable starting materials, and energy-efficient processes - all topics that rank highly in contemporary chemical literature searches. The compound's potential as a chiral building block also makes it relevant to asymmetric synthesis, an area experiencing rapid growth due to demand for enantiomerically pure pharmaceuticals.

Quality control and analytical method development for 2-benzylbicyclo[2.2.1]heptane-2-carboxylic acid represent another active research area. With increasing regulatory requirements in chemical industries, reliable quantification and impurity profiling methods for such specialized compounds have become essential. This connects to frequent searches about HPLC method development and spectroscopic characterization techniques in professional chemistry forums.

As research continues, the scientific community maintains strong interest in the structure-activity relationships of bicyclic compounds like 2-benzylbicyclo[2.2.1]heptane-2-carboxylic acid. Computational studies combining molecular docking and quantum mechanical calculations are helping predict how structural modifications might enhance desired properties. These computational approaches, frequently searched by chemists and computational biologists, are revolutionizing how we understand and utilize complex molecular architectures.

The future directions for 2-benzylbicyclo[2.2.1]heptane-2-carboxylic acid research may include exploration of its biological activity profiles, development of novel synthetic methodologies, and investigation of its behavior in various solvent systems. As the chemical industry moves toward more sustainable practices and digital transformation, compounds with well-defined structures like this will likely play important roles in both fundamental research and applied sciences.